![molecular formula C12H9FO3S B6374423 2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% CAS No. 1261918-43-7](/img/structure/B6374423.png)
2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95%
Overview
Description
2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% (2F4MTP), is a fluorinated phenol compound with a wide range of applications in the scientific research and laboratory setting. It has been used in a variety of biochemical and physiological studies, and its potential for further research is vast.
Scientific Research Applications
2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been used in a variety of scientific research applications, including in the study of DNA damage, oxidative stress, and gene expression. It has also been used to study the effects of environmental pollutants on aquatic organisms, and to study the effects of radiation on cell cultures. Additionally, 2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been used in the study of drug metabolism, and as a potential therapeutic agent in the treatment of certain types of cancer.
Mechanism of Action
2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been found to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells. It has also been found to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, it has been found to modulate the activity of certain proteins, including heat shock proteins, and to modulate the expression of certain genes.
Biochemical and Physiological Effects
2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% can reduce DNA damage and oxidative stress, and can also reduce inflammation. Additionally, 2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has been found to have anti-tumor effects, and to reduce the growth of certain types of cancer cells. In vivo studies have also shown that 2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% can reduce the toxicity of certain drugs, and can also reduce the symptoms of certain types of neurological disorders.
Advantages and Limitations for Lab Experiments
2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is widely available. Additionally, it is easy to synthesize and is non-toxic. Furthermore, it has a wide range of applications in the scientific research setting. However, there are some limitations to the use of 2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% in laboratory experiments. For example, its mechanism of action is still not fully understood, and its effects on certain biochemical and physiological processes may be limited. Additionally, its use in the study of certain types of cancer may be limited due to its relatively short half-life.
Future Directions
There are a number of potential future directions for the use of 2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% in scientific research. For example, it could be used in the study of the effects of environmental pollutants on aquatic organisms, or in the development of new therapeutic agents for the treatment of certain types of cancer. Additionally, it could be used in the study of the effects of radiation on cell cultures, or in the study of drug metabolism. Furthermore, it could be used in the development of new drugs for the treatment of neurological disorders, or in the study of the effects of oxidative stress on cells. Finally, it could be used in the development of new antioxidants, or in the study of the effects of certain proteins on gene expression.
Synthesis Methods
2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% can be synthesized in a three-step process. First, 5-methoxycarbonylthiophene-3-carboxylic acid is reacted with 4-fluorophenol in aqueous acetic acid to form 2-fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol. Second, this reaction is followed by a reaction with sodium hydroxide in methanol to form the sodium salt of the compound. Finally, the sodium salt is recrystallized from methanol and the pure 2-Fluoro-4-[5-(methoxycarbonyl)thiophen-3-yl]phenol, 95% is isolated.
properties
IUPAC Name |
methyl 4-(3-fluoro-4-hydroxyphenyl)thiophene-2-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FO3S/c1-16-12(15)11-5-8(6-17-11)7-2-3-10(14)9(13)4-7/h2-6,14H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQGWLGOVXXTXGV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CS1)C2=CC(=C(C=C2)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40684404 | |
Record name | Methyl 4-(3-fluoro-4-hydroxyphenyl)thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40684404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261918-43-7 | |
Record name | 2-Thiophenecarboxylic acid, 4-(3-fluoro-4-hydroxyphenyl)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261918-43-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-(3-fluoro-4-hydroxyphenyl)thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40684404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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